Cas no 2248127-11-7 (4-[(4-Chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 4-[(4-Chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 2248127-11-7
• MF: C₁₅H₁₃ClN₂O
• MW: 272.72952246666
• CID: 6157588
• PubChem ID: 145913163
• Update Time: 2025-06-08

4-[(4-Chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 2248127-11-7
• 4-[(4-chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxalin-2-one
• EN300-7463739
• 4-[(4-Chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxalin-2-one

• Inchi： 1S/C15H13ClN2O/c16-12-7-5-11(6-8-12)9-18-10-15(19)17-13-3-1-2-4-14(13)18/h1-8H,9-10H2,(H,17,19)
• InChI Key： BJVVHWZUHYEQML-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1CC(NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 272.0716407g/mol
• Monoisotopic Mass: 272.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-[(4-Chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxalin-2-one

Comprehensive Overview of 4-[(4-Chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 2248127-11-7)

4-[(4-Chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 2248127-11-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the tetrahydroquinoxaline family, a class of heterocyclic compounds known for their diverse applications in medicinal chemistry. The presence of a chlorophenyl moiety further enhances its reactivity and binding affinity, making it a promising candidate for drug discovery and development.

In recent years, researchers have focused on the structure-activity relationship (SAR) of tetrahydroquinoxaline derivatives, including 4-[(4-Chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxalin-2-one. Studies suggest that this compound may exhibit antimicrobial, anti-inflammatory, and central nervous system (CNS) modulating properties. Its potential as a kinase inhibitor has also been explored, aligning with the growing interest in targeted therapies for chronic diseases. These findings have spurred further investigations into its molecular mechanisms and therapeutic applications.

The synthesis of 4-[(4-Chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxalin-2-one typically involves multi-step organic reactions, including condensation, cyclization, and functional group modifications. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rising demand for high-purity intermediates in drug development, this compound has become a subject of interest for contract research organizations (CROs) and pharmaceutical manufacturers.

From an industrial perspective, CAS No. 2248127-11-7 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are optimizing its production to minimize waste and reduce reliance on hazardous reagents, addressing the global push for eco-friendly chemical processes. Additionally, its compatibility with catalytic systems and biocatalysts has opened new avenues for scalable and cost-effective manufacturing.

The compound's relevance extends to computational chemistry and AI-driven drug design. With the increasing use of machine learning in predicting bioactivity, 4-[(4-Chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxalin-2-one serves as a model for virtual screening and molecular docking studies. This aligns with the broader trend of integrating digital tools into drug discovery pipelines, a topic frequently searched by professionals in the field.

In summary, 4-[(4-Chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 2248127-11-7) represents a versatile scaffold with significant potential in pharmaceutical research and industrial applications. Its structural complexity, combined with emerging biological insights, positions it as a valuable subject for ongoing and future studies. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in the quest for innovative therapeutic solutions.